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Compound of Interest

Compound Name: YAP-TEAD Inhibitor 1 (Peptide 17)

Cat. No.: B8256830

Get Quote

Peptide 17: Precision Interface Blockade Peptide 17 is a highly potent, 17-mer cyclic peptide

designed to competitively occupy interface 3 of the TEAD1 protein[1]. Its development was

rooted in a truncation study of the native YAP interface, which initially yielded a weak inhibitor

(IC50 = 37 μM)[1]. Through systematic alanine scanning, researchers identified a critical

beneficial mutation (D94A)[1]. The true breakthrough in potency, however, was achieved by

replacing a native cation−π interaction with an optimized disulfide bridge[1]. This structural

modification provided rigid conformational constraint, locking the peptide into an optimal

binding geometry that mimics the natively unfolded YAP TEAD-binding domain once it wraps

around TEAD's globular structure[1]. Consequently, Peptide 17 acts as a direct, competitive

PPI inhibitor that physically occludes YAP from binding TEAD.

Verteporfin: Allosteric Disruption and Degradation In contrast, Verteporfin (VP) is a

benzoporphyrin derivative originally utilized in photodynamic therapy for macular

degeneration[2][3]. Unlike Peptide 17, Verteporfin does not bind to TEAD; instead, it binds

directly to the conserved TEAD interaction domain on YAP itself[4]. This binding alters YAP's

conformation, effectively disrupting its ability to interact with TEAD[4]. Furthermore, Verteporfin

actively induces the degradation of YAP and its paralog TAZ, preventing their nuclear

accumulation and subsequent transcriptional transactivation[4]. Verteporfin has also been
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shown to enhance the trypsin cleavage of YAP (EC50 = 100 nM), highlighting its ability to

destabilize the protein structurally[5].

Quantitative Potency & Affinity Metrics
To accurately evaluate these inhibitors, researchers must distinguish between biochemical

affinity (Kd) and cellular phenotypic potency (IC50). The following table synthesizes the

quantitative data for both compounds.

Metric Peptide 17 Verteporfin

Molecular Class Macrocyclic 17-mer Peptide
Benzoporphyrin Small

Molecule

Primary Target TEAD1 (Interface 3)[1]
YAP (TEAD-interaction

domain)[4]

Mechanism of Action Competitive PPI Blockade[1]
Conformational alteration &

Degradation[4]

Biochemical Affinity (Kd) 15 nM (to TEAD1)[1] N/A (Binds YAP dynamically)

Biochemical IC50/EC50 25 nM (PPI Inhibition)[1]
100 nM (Enhances YAP

cleavage)[5]

Cellular IC50 (Viability)
Dose-dependent (low

micromolar)[6]

0.5 μg/mL (~0.7 μM) to 17.92

μM[3][4]

Clinical Status Preclinical / Research Tool[7]
FDA-Approved (Repurposed)

[8]
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YAP-TEAD Signaling Pathway and Divergent Inhibitor Intervention Points.

Self-Validating Experimental Workflows
When evaluating YAP-TEAD inhibitors, researchers must avoid a common pitfall: assuming

that a reduction in cell viability is solely due to YAP inhibition. Verteporfin, for instance, can

induce reactive oxygen species and inhibit autophagy independently of YAP[2][5]. Therefore,

establishing a self-validating system is mandatory. The causality of the workflow is designed so

that each step validates the previous one: physical disruption (Co-IP) must precede and

correlate with transcriptional silencing (RT-qPCR), which must subsequently drive the

phenotypic outcome (Viability/Condensate dissolution).
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Self-Validating Experimental Workflow for YAP-TEAD Inhibitors.

Step-by-Step Methodologies
Protocol A: Validating Physical Disruption via Co-Immunoprecipitation (Co-IP) Causality: This

step proves the drug physically breaks the YAP-TEAD complex before downstream effects

occur[4].

Seed target cells (e.g., OVCAR3 or U-2 OS) in 10 cm dishes and culture until 80%

confluent[3][9].

Treat cells with Peptide 17 (e.g., 25-100 nM) or Verteporfin (e.g., 0.5-10 μM) for 4 to 24

hours[1][3].

Lyse cells using non-denaturing NP-40 buffer supplemented with protease and phosphatase

inhibitors to preserve native PPIs.

Incubate 500 μg of total protein lysate with 2 μg of anti-TEAD1 antibody overnight at 4°C.

Add Protein A/G magnetic beads for 2 hours, wash three times with lysis buffer, and elute

using SDS sample buffer.

Perform Western blotting and probe for YAP. A successful inhibitor will show a stark reduction

in co-precipitated YAP compared to the vehicle control[4].

Protocol B: Validating Transcriptional Silencing via RT-qPCR Causality: Confirms that the

physical separation of YAP and TEAD successfully halts the transcription of specific

oncogenes[3].

Extract total RNA using TRIzol reagent 24 hours post-treatment.

Synthesize cDNA using a high-capacity reverse transcription kit.
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Perform qPCR using primers specific for established YAP-TEAD targets: CTGF, Cyr61, and

SOX9[3][4].

Normalize expression against a housekeeping gene (e.g., GAPDH). A valid YAP inhibitor will

downregulate these targets in a dose-dependent manner[3].

Protocol C: Phenotypic Validation via Live-Cell Imaging of YAP Condensates Causality: YAP

forms biomolecular condensates to concentrate transcription factors; disrupting these

condensates proves real-time functional inhibition[9].

Engineer cells to express YAP-HaloTag and plate them in glass-bottom imaging dishes[9].

Induce YAP condensate formation using hyperosmotic stress (e.g., sorbitol)[9].

Administer Peptide 17 or Verteporfin and perform time-lapse confocal microscopy.

Quantify the number and size of YAP condensates. Effective disruption of YAP-TEAD by

Peptide 17 or Verteporfin will rapidly dissolve these condensates within 30 minutes,

confirming that TEAD1 interaction is necessary for condensate stability[9].

Translational Outlook
While both Peptide 17 and Verteporfin effectively neutralize the oncogenic YAP-TEAD axis,

their pharmacological profiles dictate different experimental and clinical utilities. Peptide 17

offers unparalleled biochemical precision (IC50 = 25 nM) and serves as an elite tool for

isolating TEAD1-specific mechanisms[1]. Verteporfin, while exhibiting a broader, multi-targeted

profile with lower biochemical affinity, benefits from established clinical pharmacokinetics,

making it a powerful candidate for rapid translational repurposing in YAP-driven tumors[8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8256830/docs#mechanistic-divergence-structural-constraints-vs-allosteric-degradation
https://www.benchchem.com/product/b8256830/docs#mechanistic-divergence-structural-constraints-vs-allosteric-degradation
https://www.benchchem.com/product/b8256830/docs#mechanistic-divergence-structural-constraints-vs-allosteric-degradation
https://www.benchchem.com/product/b8256830/docs#mechanistic-divergence-structural-constraints-vs-allosteric-degradation
https://www.benchchem.com/product/b8256830?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8256830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

